Cas no 2171783-41-6 (3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid)

• Product Name: 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid
• CAS No: 2171783-41-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6264391
• PubChem ID: 165560525
• Update Time: 2025-06-10

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid
• 2171783-41-6
• 3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclohexyl}propanoic acid
• EN300-1566699

• Inchi： 1S/C27H32N2O5/c1-18(25(32)29-27(16-13-24(30)31)14-7-2-8-15-27)28-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,2,7-8,13-17H2,1H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： SOSNPAXQZJOLNQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CCC(=O)O)CCCCC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid

Professional Introduction to 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic Acid (CAS No. 2171783-41-6)

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid, identified by its CAS number 2171783-41-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study and potential application in drug development.

The molecular structure of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid is characterized by its intricate arrangement of functional groups, including an amino group, a methoxycarbonyl group, and a cyclohexyl moiety. These components contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated for their therapeutic potential.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid make it a candidate for further exploration in this context. Specifically, the presence of the fluorene derivative and the amide linkage suggests potential interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential role in oncology research. The fluorene moiety is known for its ability to enhance the solubility and bioavailability of molecules, which is crucial for drug delivery systems. Additionally, the amide group can serve as a hinge region for binding to specific protein targets, thereby modulating cellular processes relevant to cancer.

Recent studies have highlighted the importance of structure-based drug design in developing effective therapeutics. The complex architecture of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid provides a rich framework for understanding its interactions with biological systems. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate its binding modes with potential targets.

The methoxycarbonyl group in the molecule also plays a significant role in its pharmacological properties. This functional group can influence the compound's solubility, stability, and metabolic pathways, all of which are critical factors in drug development. By optimizing these properties, researchers aim to enhance the therapeutic efficacy and reduce potential side effects.

In addition to its oncology applications, 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid has shown promise in other areas of medical research. For instance, its structural features may make it useful in developing treatments for neurological disorders, where precise modulation of protein-protein interactions is essential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the complex molecular framework efficiently.

The pharmacokinetic profile of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid is another critical aspect that is being evaluated. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preclinical studies are underway to assess these parameters and identify any potential toxicities or side effects.

The development of novel pharmaceuticals often involves collaboration between academic researchers and industry scientists. The case of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid exemplifies this synergy, as it has been studied by both academic groups and pharmaceutical companies seeking to advance new therapeutic agents.

In conclusion, 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclohexyl}propanoic acid (CAS No. 2171783-41-6) represents a significant advancement in chemical biology research. Its complex structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its full potential, this compound is poised to play an important role in future medical innovations.